Cas no 63462-44-2 (Octanoic acid, 7,7'-azobis[7-cyano-)

• Product Name: Octanoic acid, 7,7'-azobis[7-cyano-
• CAS No: 63462-44-2
• MF: C₁₈H₂₈N₄O₄
• MW: 364.439324378967
• CID: 390104
• PubChem ID: 22111471
• Update Time: 2025-04-19

Octanoic acid, 7,7'-azobis[7-cyano- Chemical and Physical Properties

Names and Identifiers

• 7-[(7-carboxy-2-cyanoheptan-2-yl)diazenyl]-7-cyanooctanoic acid
• 7,7'-[(E)-Diazenediyl]bis(7-cyanooctanoic acid)
• DTXSID20622501
• 63462-44-2
• SCHEMBL504196
• Octanoic acid, 7,7'-azobis[7-cyano-

• Inchi： 1S/C18H28N4O4/c1-17(13-19,11-7-3-5-9-15(23)24)21-22-18(2,14-20)12-8-4-6-10-16(25)26/h3-12H2,1-2H3,(H,23,24)(H,25,26)/b22-21+
• InChI Key： OOBKQTMDHVVTTO-QURGRASLSA-N
• SMILES： OC(CCCCCC(C#N)(C)/N=N/C(C#N)(C)CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 364.21105539g/mol
• Monoisotopic Mass: 364.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 147Ų